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Introduction
Nanangenine F is a drimane sesquiterpenoid isolated from the novel Australian fungus,

Aspergillus nanangensis. As part of the broader family of nanangenines, this class of

compounds has been investigated for a range of biological activities. This technical guide

provides a comprehensive overview of the spectroscopic and nuclear magnetic resonance

(NMR) data for Nanangenine F, along with detailed experimental protocols for its isolation and

characterization. This information is intended to serve as a valuable resource for researchers in

natural product chemistry, mycology, and drug discovery.

Physicochemical and Spectroscopic Data
Nanangenine F was isolated as a white powder. High-resolution electrospray ionization mass

spectrometry (HRESI(+)-MS) established the molecular formula of Nanangenine F as

C₂₁H₃₄O₅.[1] The protonated molecule was observed at m/z 367.2483 [M+H]⁺.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data for Nanangenine F were acquired in DMSO-d₆. The chemical shifts

(δ) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Data of Nanangenine F (600 MHz, DMSO-d₆)[2]
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Position δH (ppm) Multiplicity J (Hz)

1 3.51 m

2α 1.35 m

2β 1.55 m

3α 1.18 m

3β 1.69 m

5 1.09 dd 11.4, 4.2

6 5.30 t 8.4

7α 2.15 m

7β 2.39 m

9 1.64 m

11 9.49 s

13 1.51 dd 1.8, 1.2

14 0.81 s

15 0.82 s

16 0.86 s

1'-OH 4.39 d 5.4

6-OH 4.90 d 6.0

2' 2.11 t 7.2

3' 1.45 sext 7.2

4' 1.25 m

5' 1.25 m

6' 0.85 t 7.2

Table 2: ¹³C NMR Data of Nanangenine F (150 MHz, DMSO-d₆)[2]
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Position δC (ppm)

1 76.5

2 25.8

3 36.9

4 38.3

5 55.4

6 73.1

7 40.5

8 139.7

9 52.8

10 38.9

11 203.3

12 157.9

13 19.5

14 21.8

15 28.9

16 16.1

1' 172.5

2' 33.4

3' 24.2

4' 30.8

5' 21.9

6' 13.9
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Experimental Protocols
Fungal Cultivation and Extraction
Aspergillus nanangensis was cultured on solid rice medium. The general procedure involves

the following steps:

Media Preparation: A solid rice-based medium is prepared and sterilized.[2]

Inoculation: The sterile medium is inoculated with a spore suspension or mycelial plugs of A.

nanangensis.

Incubation: The culture is incubated at an appropriate temperature for several weeks to allow

for fungal growth and metabolite production.

Extraction: The fungal culture is exhaustively extracted with an organic solvent, typically ethyl

acetate or a mixture of dichloromethane and methanol. The solvent is then evaporated under

reduced pressure to yield a crude extract.

Fungal Cultivation Extraction

Media Preparation
(Solid Rice)

Inoculation with
A. nanangensis Incubation Solvent Extraction

(e.g., EtOAc) Evaporation Crude Extract

Click to download full resolution via product page

Fungal Cultivation and Extraction Workflow

Isolation of Nanangenine F
Nanangenine F was purified from the crude extract using reversed-phase preparative high-

performance liquid chromatography (HPLC).

Initial Fractionation: The crude extract is typically subjected to an initial fractionation step,

such as vacuum liquid chromatography (VLC) or solid-phase extraction (SPE), to separate

compounds based on polarity.
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Preparative HPLC: Fractions containing the nanangenines are then purified by preparative

HPLC. A C18 column is commonly used with a gradient elution system of water and

acetonitrile or methanol. Fractions are collected based on UV absorbance and analyzed by

analytical HPLC or TLC.

Final Purification: Fractions containing pure Nanangenine F are pooled and the solvent is

evaporated to yield the final compound.

Crude Extract Initial Fractionation
(VLC/SPE)

Preparative HPLC
(C18, H2O/ACN) Nanangenine F

Click to download full resolution via product page

Isolation Workflow for Nanangenine F

Spectroscopic Analysis
NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra were recorded on

a Bruker Avance 600 MHz spectrometer. Samples were dissolved in DMSO-d₆. Chemical

shifts were referenced to the residual solvent signals.

Mass Spectrometry: High-resolution mass spectra were obtained using an Agilent 6224 TOF

LC/MS system with electrospray ionization (ESI) in positive ion mode.

Biological Activity
The nanangenine family of compounds, including Nanangenine F, were assayed for in vitro

activity against a panel of bacteria, fungi, and mammalian cells.[1] While the specific activity of

Nanangenine F is not detailed in isolation, the broader study provides a foundation for further

investigation into its potential pharmacological properties.

Conclusion
This technical guide provides a centralized resource for the spectroscopic and NMR data of

Nanangenine F, a drimane sesquiterpenoid from Aspergillus nanangensis. The detailed

experimental protocols for its isolation and characterization will aid researchers in the fields of

natural product chemistry and drug discovery in their efforts to synthesize, identify, and
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evaluate this and related compounds for potential therapeutic applications. The provided data

serves as a critical reference for the confirmation of the structure of Nanangenine F and for the

exploration of its chemical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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